Cas no 20225-24-5 (2-ethylpentanoic acid)

2-Ethylpentanoic acid is a branched-chain carboxylic acid with the molecular formula C₇H₁₄O₂. It is characterized by its clear to pale yellow appearance and a distinct odor typical of short-chain fatty acids. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of esters, fragrances, and specialty chemicals. Its branched structure contributes to unique reactivity and solubility properties, making it suitable for applications requiring tailored chemical modifications. The acid is also employed in research and industrial settings for studying reaction mechanisms involving carboxylic acid derivatives. Proper handling is advised due to its potential irritant properties. Storage should be in a cool, well-ventilated area.
2-ethylpentanoic acid structure
2-ethylpentanoic acid structure
Product Name:2-ethylpentanoic acid
CAS No:20225-24-5
MF:C7H14O2
MW:130.184862613678
MDL:MFCD02258650
CID:909323
Update Time:2025-06-27

2-ethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethylpentanoic acid
    • 2-Aethyl-valeriansaeure
    • 2-Ethyl-2-propylacetic acid
    • 2-ethyl-pentanoic acid
    • 2-Ethylpentansaeure
    • 2-ethyl-valeric acid
    • 2-propylbutanoic acid
    • ethylpentanoic acid
    • Ethylpropylacetic acid
    • Pentanoic acid,2-ethyl
    • 2-Ethylvaleric acid
    • 3-Hexanecarboxylic acid
    • alpha-Ethylvaleric acid
    • Valproic Acid Imp. B
    • MDL: MFCD02258650
    • Inchi: 1S/C7H14O2/c1-3-5-6(4-2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
    • InChI Key: BAZMYXGARXYAEQ-UHFFFAOYSA-N
    • SMILES: OC(C(CC)CCC)=O

Computed Properties

  • Exact Mass: 130.09900

Experimental Properties

  • Density: 0.911 g/cm3 (27 ºC)
  • Boiling Point: 213 ºC
  • Flash Point: 102.8±6.9 ºC,
  • Refractive Index: 1.4214 (589.3 nm 25 ºC)
  • Solubility: Slightly soluble (4.9 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 1.89730

2-ethylpentanoic acid Pricemore >>

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Additional information on 2-ethylpentanoic acid

Professional Introduction to 2-ethylpentanoic acid (CAS No: 20225-24-5)

2-ethylpentanoic acid, also known by its Chemical Abstracts Service (CAS) number 20225-24-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This saturated carboxylic acid derivative features a five-carbon chain with an ethyl substituent, making it a valuable intermediate in synthetic chemistry and potential candidate for various biochemical applications.

The molecular structure of 2-ethylpentanoic acid (C7H14O2) consists of a straight-chain aliphatic backbone with a carboxylic acid functional group at one end and an ethyl group attached to the third carbon. This configuration imparts unique physicochemical properties, including moderate solubility in organic solvents and limited solubility in water, which are critical factors in its utility as a building block in drug synthesis and material science.

In recent years, 2-ethylpentanoic acid has garnered attention in the pharmaceutical industry due to its potential role as a precursor for bioactive molecules. Researchers have been exploring its derivatives as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The presence of the ethyl group enhances the compound's reactivity, allowing for further functionalization via esterification, amidation, or reduction pathways, which opens doors to diverse pharmacological applications.

One of the most promising areas of research involving 2-ethylpentanoic acid is its application in the development of novel antimicrobial agents. Studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects against Gram-positive bacteria and fungi by disrupting cell membrane integrity. The carboxylic acid moiety serves as a key pharmacophore, enabling interactions with microbial enzymes and cellular components. This has spurred investigations into optimizing the compound's structure to enhance its antimicrobial potency while minimizing toxicity to host cells.

The agrochemical sector has also shown interest in 2-ethylpentanoic acid as a potential growth regulator or pesticide precursor. Its structural similarity to naturally occurring fatty acids suggests that it could interact with plant hormone pathways, influencing growth and development. Additionally, modifications to its side chain could yield compounds with herbicidal or insecticidal properties, offering new solutions for sustainable agriculture.

From a synthetic chemistry perspective, 2-ethylpentanoic acid serves as a versatile platform for exploring catalytic processes. Researchers have employed transition metal-catalyzed reactions, such as cross-coupling and hydrogenation, to introduce new functional groups or alter the carbon skeleton. These advances not only expand the library of available derivatives but also contribute to the development of greener synthetic methodologies, aligning with global efforts toward sustainable chemistry.

The industrial production of 2-ethylpentanoic acid typically involves fatty acid oxidation or fermentation processes using engineered microorganisms. Recent breakthroughs in metabolic engineering have enabled more efficient biocatalytic routes, reducing reliance on traditional petrochemical feedstocks. Such innovations are pivotal in addressing environmental concerns while ensuring a stable supply of this valuable chemical for research and commercial applications.

Future research directions for 2-ethylpentanoic acid may include exploring its role in drug delivery systems and nanotechnology. Its ability to form stable complexes with other molecules makes it an attractive candidate for encapsulating bioactive agents or enhancing the targeting efficiency of nanomedicines. Furthermore, computational modeling studies could provide deeper insights into its interactions with biological targets, guiding the design of next-generation therapeutics.

In conclusion, 2-ethylpentanoic acid (CAS No: 20225-24-5) is a multifaceted compound with significant potential across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, agrochemical development, and advanced material science. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.

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